3,7-Dimethyl-1H-indazole-5-carboxylic acid
Overview
Description
3,7-Dimethyl-1H-indazole-5-carboxylic acid is a chemical compound with the CAS Number: 1031417-75-0 . It has a molecular weight of 190.2 . The IUPAC name for this compound is 3,7-dimethyl-1H-indazole-5-carboxylic acid .
Molecular Structure Analysis
The InChI code for 3,7-Dimethyl-1H-indazole-5-carboxylic acid is 1S/C10H10N2O2/c1-5-3-7 (10 (13)14)4-8-6 (2)11-12-9 (5)8/h3-4H,1-2H3, (H,11,12) (H,13,14) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Development of HIV Protease Inhibitors
3,7-Dimethyl-1H-indazole-5-carboxylic acid: has been investigated for its potential in developing HIV protease inhibitors. These inhibitors are crucial in the treatment of HIV/AIDS as they block the HIV protease enzyme, which is necessary for the virus to replicate. Research into indazole derivatives has shown promise in creating more effective and less toxic treatments for those living with HIV .
Serotonin Receptor Antagonists
The compound has applications in the synthesis of serotonin receptor antagonists. These antagonists can treat various neurological conditions by blocking serotonin receptors in the brain. This can help regulate mood, anxiety, and sleep disorders, providing a pathway for new therapeutic agents .
Aldose Reductase Inhibitors
Indazole derivatives, including 3,7-Dimethyl-1H-indazole-5-carboxylic acid , are being studied as aldose reductase inhibitors. These inhibitors can potentially manage complications of diabetes, such as diabetic neuropathy, by preventing the accumulation of sorbitol, which is believed to contribute to oxidative stress and cell damage .
Acetylcholinesterase Inhibitors
This compound is also relevant in the development of acetylcholinesterase inhibitors. These inhibitors can treat Alzheimer’s disease and other memory-related conditions by preventing the breakdown of acetylcholine, a neurotransmitter important for learning and memory .
Parkinson’s Disease Treatment and Diagnosis
Structurally optimized indazole derivatives are being developed as potential drug and radioligand candidates for the treatment and diagnosis of Parkinson’s disease (PD) and other neurological disorders. These compounds can provide insights into the disease mechanism and aid in the development of targeted therapies .
Anti-inflammatory Applications
The anti-inflammatory properties of indazole compounds are being explored, with 3,7-Dimethyl-1H-indazole-5-carboxylic acid being a key molecule in this research. These studies aim to develop new anti-inflammatory drugs that can treat conditions like arthritis with fewer side effects than current medications .
Safety And Hazards
properties
IUPAC Name |
3,7-dimethyl-2H-indazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c1-5-3-7(10(13)14)4-8-6(2)11-12-9(5)8/h3-4H,1-2H3,(H,11,12)(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPWKLSSETKSKAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C(NN=C12)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70717234 |
Source
|
| Record name | 3,7-Dimethyl-2H-indazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,7-Dimethyl-1H-indazole-5-carboxylic acid | |
CAS RN |
1031417-75-0 |
Source
|
| Record name | 3,7-Dimethyl-1H-indazole-5-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1031417-75-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,7-Dimethyl-2H-indazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70717234 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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